Cas no 450345-40-1 (N4-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine)
N4-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine Chemical and Physical Properties
Names and Identifiers
-
- N4-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine
- 4,6-Pyrimidinediamine, N4-(2-methoxy-5-methylphenyl)-5-nitro-
- AKOS002946117
- SR-01000570775
- Oprea1_379228
- AB00668260-01
- F0543-0139
- 4-N-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine
- EU-0095368
- SR-01000570775-1
- 450345-40-1
- N-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine
-
- Inchi: 1S/C12H13N5O3/c1-7-3-4-9(20-2)8(5-7)16-12-10(17(18)19)11(13)14-6-15-12/h3-6H,1-2H3,(H3,13,14,15,16)
- InChI Key: KNZAFJWSBHWHHR-UHFFFAOYSA-N
- SMILES: C1=NC(N)=C([N+]([O-])=O)C(NC2=CC(C)=CC=C2OC)=N1
Computed Properties
- Exact Mass: 275.10183929g/mol
- Monoisotopic Mass: 275.10183929g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 119Ų
Experimental Properties
- Density: 1.402±0.06 g/cm3(Predicted)
- Boiling Point: 463.7±45.0 °C(Predicted)
- pka: 2.38±0.10(Predicted)
N4-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0543-0139-2μmol |
N4-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine |
450345-40-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0543-0139-5μmol |
N4-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine |
450345-40-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0543-0139-10μmol |
N4-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine |
450345-40-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0543-0139-20μmol |
N4-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine |
450345-40-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0543-0139-1mg |
N4-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine |
450345-40-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0543-0139-2mg |
N4-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine |
450345-40-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0543-0139-3mg |
N4-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine |
450345-40-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0543-0139-4mg |
N4-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine |
450345-40-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0543-0139-5mg |
N4-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine |
450345-40-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0543-0139-10mg |
N4-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine |
450345-40-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N4-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on N4-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine
Professional Introduction to N4-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine (CAS No. 450345-40-1)
N4-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 450345-40-1, represents a unique structural motif that has been explored for its potential applications in medicinal chemistry. The molecular framework of this compound incorporates a pyrimidine core, which is a well-documented scaffold in the development of bioactive molecules.
The structural features of N4-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine make it particularly interesting for researchers investigating novel therapeutic agents. The presence of a nitro group at the 5-position and amino groups at the 4 and 6 positions of the pyrimidine ring introduces specific electronic and steric properties that can influence its interactions with biological targets. Furthermore, the aromatic ring system is substituted with a methoxy group at the 2-position and a methyl group at the 5-position, which can modulate the compound's solubility, metabolic stability, and overall pharmacokinetic profile.
In recent years, there has been a growing interest in developing small molecule inhibitors that target enzymes involved in cancer metabolism. Pyrimidine derivatives have been extensively studied for their ability to modulate key metabolic pathways such as glycolysis and the pentose phosphate pathway. N4-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine has been investigated as a potential inhibitor of enzymes like Proliferating Cell Nuclear Antigen (PCNA), which plays a crucial role in DNA replication and repair. Inhibiting PCNA has been shown to have significant anti-cancer effects by disrupting cell cycle progression.
Recent studies have demonstrated that nitropyrimidine derivatives exhibit potent cytotoxic activity against various cancer cell lines. The nitro group in N4-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine is particularly noteworthy, as it can participate in redox reactions that generate reactive oxygen species (ROS), leading to oxidative stress and apoptosis in cancer cells. Additionally, the methoxy and methyl substituents on the aromatic ring may enhance binding affinity to biological targets by influencing hydrophobic interactions and electronic distribution.
The synthesis of N4-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the nitro group into the pyrimidine ring typically involves nitration reactions, while the substitution of amino groups at the 4 and 6 positions can be achieved through diazotization followed by reduction. The methoxy and methyl groups are typically introduced via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions.
The pharmacological evaluation of N4-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine has revealed promising results in preclinical studies. In vitro assays have shown that this compound exhibits inhibitory activity against several cancer-related enzymes, including PCNA, topoisomerase I, and kinases involved in cell signaling pathways. These findings suggest that N4-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine may have therapeutic potential as an anti-cancer agent.
Furthermore, computational studies have been employed to elucidate the binding mode of N4-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine with its target proteins. Molecular docking simulations have predicted favorable interactions between this compound and key residues in PCNA and other enzymes. These simulations provide valuable insights into the structural requirements for optimal binding affinity and specificity.
The development of novel pharmaceutical agents requires rigorous safety evaluations to ensure their suitability for clinical use. Preliminary toxicology studies on N4-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine have demonstrated acceptable levels of toxicity at tested doses. However, further studies are necessary to assess long-term effects and potential side reactions.
The future direction of research on N4-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine includes optimizing its chemical structure for improved pharmacological properties and exploring its potential in combination therapies with other anti-cancer agents. Advances in drug design methodologies may also enable the development of derivatives with enhanced bioavailability and reduced off-target effects.
In conclusion, N4-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine (CAS No. 450345-40-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation as an anti-cancer agent. Ongoing studies aim to elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its safety profile for future clinical applications.
450345-40-1 (N4-(2-methoxy-5-methylphenyl)-5-nitropyrimidine-4,6-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)